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A boronic acid is an organoboron compound characterized by the general formula R—B(OH)z2.

[1] The boron atom, with its vacant p-orbital, imparts a trigonal planar geometry and Lewis
acidic character to the molecule.[2][3] This inherent Lewis acidity is a cornerstone of their
reactivity, allowing for reversible covalent interactions with Lewis bases like diols, amino acids,
and hydroxamic acids.[4][5]

Key Physicochemical Properties:

« Stability: Boronic acids are generally stable to air and moisture, often existing as crystalline
solids that are easy to handle.[6] However, they are prone to dehydration, forming cyclic
trimeric anhydrides known as boroxines.[4]

 Acidity: With a pKa of approximately 9, boronic acids can form tetrahedral boronate
complexes with a lower pKa of around 7.[4] This property is crucial for their biological
applications and roles in molecular recognition.
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» Toxicity: Boronic acids are considered to have low toxicity and are often referred to as
"green" compounds, as they degrade to boric acid, which can be eliminated by the body.[5]

[7]
Synthetic Routes to Boronic Acids:

The first reported synthesis of a boronic acid was by Edward Frankland in 1860.[1][4] Since
then, a variety of more efficient methods have been developed:

o Reaction of Organometallic Reagents with Borate Esters: A common method involves the
reaction of Grignard or organolithium reagents with trialkyl borates, followed by acidic
hydrolysis.[1][7]

o Palladium-Catalyzed Borylation: The Miyaura borylation reaction, a palladium-catalyzed
coupling of aryl or vinyl halides/triflates with a diboron reagent like bis(pinacolato)diboron
(B2pinz), is a widely used and versatile method for synthesizing boronate esters, which can
then be hydrolyzed to the corresponding boronic acids.[1][6]

o C-H Borylation: Direct borylation of C-H bonds, catalyzed by transition metals such as iridium
or rhodium, offers an atom-economical route to boronic acid derivatives.[7]

The Suzuki-Miyaura Coupling: A Pillar of Modern
Synthesis

The palladium-catalyzed cross-coupling of an organoboron compound with an organic halide or
triflate, known as the Suzuki-Miyaura reaction, is arguably the most significant application of
boronic acids in organic synthesis.[8][9] This Nobel Prize-winning reaction has revolutionized
the construction of carbon-carbon bonds, particularly for the synthesis of biaryls, styrenes, and
conjugated dienes.[9][10]

The Catalytic Cycle: The generally accepted mechanism for the Suzuki-Miyaura coupling
involves three key steps:[8][9]

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
electrophile (R*-X) to form a Pd(Il) intermediate.[8][11]
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e Transmetalation: In the presence of a base, the organoboron reagent (R?-B(OH)z2) transfers
its organic group to the palladium center. The base is crucial for activating the boronic acid,
forming a more nucleophilic "ate" complex.[8][12]

e Reductive Elimination: The two organic groups on the palladium complex couple, forming the
new C-C bond (R*-R?) and regenerating the Pd(0) catalyst.[8][11]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Components and Considerations:
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Component

Role and Common
Examples

Causality Behind Choices

Palladium Catalyst

Precatalysts: Pd(OAc)z,
Pdz(dba)s, Pd(PPhs)a. Ligands:
Buchwald biarylphosphines
(e.g., XPhos, SPhos), N-
heterocyclic carbenes (NHCs).
[8][13]

Bulky, electron-rich ligands
promote the formation of the
active monoligated Pd(0)
species and accelerate both
oxidative addition and
reductive elimination, which is
particularly crucial for less
reactive electrophiles like aryl
chlorides.[13]

Inorganic: K2COs, Cs2COs,

The choice of base influences
the rate of transmetalation and

must be compatible with the

Base K3POa4. Organic: EtsN, DBU. functional groups present in
[14] the substrates. Stronger bases
are often required for less
reactive boronic acids.
The solvent system must
solubilize all reaction
Aprotic: Toluene, Dioxane, components and is often a
Solvent THF. Protic: Alcohols, Water mixture of an organic solvent

(often as a co-solvent).[14]

and water to facilitate the
dissolution of the inorganic

base and the boronic acid.

Boronic Acid Derivative

Boronic acids (R-B(OH)z2),
Boronate esters (e.g., pinacol
esters, R-Bpin),
Organotrifluoroborates (R-
BFsK).[14][15]

Boronate esters, like pinacol
esters, are often used to
improve stability, prevent
protodeboronation, and
facilitate purification.[6][14]
Organotrifluoroborates are
highly stable, crystalline solids

that can be easily handled.[15]
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Beyond Suzuki-Miyaura: Other Transformations of
Boronic Acids

While the Suzuki-Miyaura coupling is paramount, boronic acids are versatile building blocks
that participate in a range of other important organic transformations:

e Chan-Lam Coupling: A copper-catalyzed reaction that forms carbon-heteroatom bonds (C-N,
C-0, C-S) by coupling a boronic acid with an amine, alcohol, or thiol.[4]

o Petasis Reaction (Borono-Mannich Reaction): A one-pot, three-component reaction between
an amine, a carbonyl compound, and a vinyl- or aryl-boronic acid to form allylic or benzylic
amines.[15]

o Conjugate Addition: Rhodium-catalyzed addition of aryl- and alkenylboronic acids to a,3-
unsaturated ketones, esters, and other electron-deficient alkenes.[2]

e Boronic Acid Catalysis (BAC): Boronic acids themselves can act as Lewis acid catalysts to
activate hydroxyl groups in carboxylic acids and alcohols, promoting reactions like amidation
and Friedel-Crafts alkylations under mild conditions.[16]

Boronic Acids in Medicinal Chemistry and Drug
Discovery

The unique properties of boronic acids have led to their increasing prominence in medicinal
chemistry, not just as synthetic intermediates but as key pharmacophores.[7][17] The boron
atom's ability to form reversible covalent bonds with nucleophilic residues, such as the serine in
the active site of proteases, is a key aspect of their biological activity.[4]

Notable Boronic Acid-Containing Drugs:

o Bortezomib (Velcade®): The first boronic acid-containing drug approved by the FDA, itis a
proteasome inhibitor used in the treatment of multiple myeloma.[7][17]

e Ixazomib (Ninlaro®): Another proteasome inhibitor for multiple myeloma with a similar
mechanism to bortezomib.[7][17]
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e Vaborbactam (Vabomere®): A B-lactamase inhibitor that protects -lactam antibiotics from
degradation by bacterial enzymes.[17]

The incorporation of a boronic acid moiety can enhance potency and improve the
pharmacokinetic profile of a drug candidate.[18] They are also extensively used in fragment-
based drug discovery (FBDD) and for the rapid synthesis of compound libraries for high-
throughput screening.[19]
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Caption: Role of boronic acids in the drug discovery workflow.

Practical Considerations: Protection, Purification,
and Experimental Protocols

Protecting Groups for Boronic Acids:

While often stable, boronic acids can undergo undesired side reactions. Protecting groups are
employed to mask the boronic acid functionality during multi-step syntheses.[15]
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Deprotection

Protecting Group Structure . Key Features
Conditions
Often used directly;
) ) ] Most common, stable
Pinacol Ester R-B(pin) hydrolysis can be
o to chromatography.[6]
difficult.[6]
Stable to acidic
Aqueous base (e.g., conditions, allows for
MIDA Ester R-B(MIDA) _ _
NaOH).[15] iterative cross-
coupling.[15]
] Very stable,
Strong aqueous acid
DAN Group R-B(dan) orthogonal to MIDA

(e.g., HCI).[15]

esters.[6][15]

Purification of Boronic Acids and Their Esters:

Purification can be challenging due to the potential for decomposition on silica gel.[20]

» Recrystallization: Effective for many solid boronic acids.[20]

o Column Chromatography: Neutral or boric acid-treated silica gel can be used to minimize

degradation of boronate esters.[20][21]

o Derivatization: Conversion to a stable derivative, such as a potassium trifluoroborate salt or

an N-methyliminodiacetic acid (MIDA) ester, can facilitate purification, followed by

deprotection.[15][20]

Experimental Protocol: A General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized example and should be optimized for specific substrates.

Materials:

e Aryl halide (1.0 mmol)

e Boronic acid (1.1 - 1.5 mmol)
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Palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%)
Base (e.g., K2COs, 2.0 mmol)
Anhydrous solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v, 10 mL)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser,
add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (2.0 mmol).

Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

Add the palladium catalyst (e.g., Pd(PPhs)4, 0.03 mmol) to the flask.

Add the anhydrous solvent via syringe.[13]

Stir the reaction mixture and heat to the desired temperature (typically 80-110 °C).[13]
Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

Separate the organic layer, and extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.[11]
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Caption: A generalized experimental workflow for the Suzuki-Miyaura reaction.
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Conclusion and Future Outlook

Boronic acids and their derivatives are firmly established as indispensable building blocks in
modern organic synthesis.[7][22] Their utility in the robust and versatile Suzuki-Miyaura
coupling, coupled with their growing importance in other synthetic transformations and as
pharmacophores in their own right, ensures their continued prominence.[19] Future research
will likely focus on the development of new, more active catalyst systems, the discovery of
novel boronic acid-based reactions, and the expansion of their applications in materials science
and chemical biology, further solidifying their role as a cornerstone of molecular construction.
[23][24]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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